Cas no 832744-45-3 (Benzene, 1-[(4-chlorophenyl)ethynyl]-3-(phenylethynyl)-)

• Product Name: Benzene, 1-[(4-chlorophenyl)ethynyl]-3-(phenylethynyl)-
• CAS No: 832744-45-3
• MF: C₂₂H₁₃Cl
• MW: 312.79162478447
• CID: 673773
• PubChem ID: 71415698
• Update Time: 2025-04-19

Benzene, 1-[(4-chlorophenyl)ethynyl]-3-(phenylethynyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-[(4-chlorophenyl)ethynyl]-3-(phenylethynyl)-
• 1-chloro-4-[2-[3-(2-phenylethynyl)phenyl]ethynyl]benzene
• DTXSID10835108
• 832744-45-3
• 1-[(4-Chlorophenyl)ethynyl]-3-(phenylethynyl)benzene

• Inchi： 1S/C22H13Cl/c23-22-15-13-19(14-16-22)10-12-21-8-4-7-20(17-21)11-9-18-5-2-1-3-6-18/h1-8,13-17H
• InChI Key： REAJMJQFKXIGBZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C#CC2C=CC=C(C#CC3C=CC=CC=3)C=2)=CC=1

Computed Properties

• Exact Mass: 312.0705781g/mol
• Monoisotopic Mass: 312.0705781g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 0Ų